Cas no 1779961-30-6 (2-Ethyl-6-(trifluoromethyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-Ethyl-6-(trifluoromethyl)pyrimidine-4-carboxylic acid
• CAS No: 1779961-30-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5740008
• PubChem ID: 83822288
• Update Time: 2023-11-10

2-Ethyl-6-(trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1614149
• 1779961-30-6
• 2-ETHYL-6-(TRIFLUOROMETHYL)PYRIMIDINE-4-CARBOXYLICACID
• 2-ETHYL-6-(TRIFLUOROMETHYL)PYRIMIDINE-4-CARBOXYLIC ACID
• 4-Pyrimidinecarboxylic acid, 2-ethyl-6-(trifluoromethyl)-
• 2-Ethyl-6-(trifluoromethyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H7F3N2O2/c1-2-6-12-4(7(14)15)3-5(13-6)8(9,10)11/h3H,2H2,1H3,(H,14,15)
• InChI Key： NINFCOUNHNVMAL-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(C(F)(F)F)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 294.9±40.0 °C(Predicted)
• pka: 2.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives